Cas no 898237-87-1 (2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, butyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, butyl ester, (2E)-
• CAS No: 898237-87-1
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 587936
• PubChem ID: 531643
• Update Time: 2025-04-19

2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, butyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, butyl ester, (2E)-
• butyl 3-[3-(trifluoromethyl)phenyl]prop-2-enoate
• RDQYFKFIUCPJLN-UHFFFAOYSA-N
• DTXSID30336268
• 898237-87-1

• Inchi： 1S/C14H15F3O2/c1-2-3-9-19-13(18)8-7-11-5-4-6-12(10-11)14(15,16)17/h4-8,10H,2-3,9H2,1H3
• InChI Key： RDQYFKFIUCPJLN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C=CC(=O)OCCCC)=C1)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų